Cas no 960078-90-4 ((2-Bromoethyl)cyclobutane)

• Product Name: (2-Bromoethyl)cyclobutane
• CAS No: 960078-90-4
• MF: C₆H₁₁Br
• MW: 163.055541276932
• MDL: MFCD20633937
• CID: 2102478
• PubChem ID: 54032800
• Update Time: 2025-05-20

(2-Bromoethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• (2-BROMOETHYL)CYCLOBUTANE
• cyclobutylethyl-bromide
• LGUPKKDAPJQUOD-UHFFFAOYSA-N
• 2-bromoethylcyclobutane
• 960078-90-4
• EN300-258175
• F98219
• SCHEMBL7022586
• AKOS017531544
• (2-Bromoethyl)cyclobutane

• MDL： MFCD20633937
• Inchi： 1S/C6H11Br/c7-5-4-6-2-1-3-6/h6H,1-5H2
• InChI Key： LGUPKKDAPJQUOD-UHFFFAOYSA-N
• SMILES： BrCCC1CCC1

Computed Properties

• Exact Mass: 162.00441g/mol
• Monoisotopic Mass: 162.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on (2-Bromoethyl)cyclobutane

Introduction to (2-Bromoethyl)cyclobutane (CAS No. 960078-90-4)

(2-Bromoethyl)cyclobutane (CAS No. 960078-90-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutane ring and a bromoethyl substituent, which endow it with a range of reactivity and functional versatility.

The structure of (2-Bromoethyl)cyclobutane is particularly interesting from a synthetic chemistry perspective. The bromoethyl group serves as a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can influence its reactivity and stability in different chemical environments.

In the realm of pharmaceutical research, (2-Bromoethyl)cyclobutane has shown promise as a precursor for the development of novel drugs. Its ability to undergo various chemical transformations, such as nucleophilic substitution reactions and elimination reactions, allows chemists to tailor its properties for specific therapeutic applications. Recent studies have explored the use of this compound in the synthesis of potential antiviral agents and anticancer drugs, highlighting its potential in drug discovery.

One notable application of (2-Bromoethyl)cyclobutane is in the field of materials science. The compound's unique structure and reactivity make it a valuable building block for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthetic accessibility of (2-Bromoethyl)cyclobutane has also been a subject of extensive research. Various methods have been developed to synthesize this compound efficiently and on a larger scale. One common approach involves the reaction of cyclobutyl bromide with ethylene oxide in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for industrial applications.

In addition to its synthetic utility, (2-Bromoethyl)cyclobutane has been studied for its biological activity. Preliminary studies have indicated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further drug development. However, more comprehensive studies are needed to fully understand its mechanism of action and potential side effects.

The environmental impact of (2-Bromoethyl)cyclobutane is another important consideration. Researchers are actively investigating the biodegradability and environmental fate of this compound to ensure its safe use in various applications. Initial findings suggest that under certain conditions, (2-Bromoethyl)cyclobutane can be degraded by microorganisms, although further research is necessary to confirm these results.

In conclusion, (2-Bromoethyl)cyclobutane (CAS No. 960078-90-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an attractive target for further research and development. As new methods for its synthesis and novel applications continue to emerge, the importance of this compound in various scientific fields is likely to grow.